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Compound of Interest

Compound Name: SM-164

Cat. No.: B1681016 Get Quote

Disclaimer: Specific disposal instructions for SM-164 are not readily available in public

documentation. The following procedures are based on general best practices for the disposal

of non-hazardous chemical waste in a laboratory setting. Researchers must consult their

institution's Environmental Health and Safety (EHS) department and local regulations for

specific guidance, as waste disposal rules can vary.

SM-164 is a potent, cell-permeable, bivalent Smac mimetic that acts as an antagonist of the X-

linked inhibitor of apoptosis protein (XIAP). While the Safety Data Sheet (SDS) for SM-164
indicates that the substance does not meet the criteria for hazardous classification under

Regulation (EC) No. 1272/2008, it is crucial to handle and dispose of this research chemical

with care to minimize environmental impact and ensure laboratory safety.[1]

Key Safety and Handling Information for SM-164
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Property Information Source

Chemical Name SM-164 [1]

Formula C62H84N14O6 [1]

Primary Hazard

While not classified as

hazardous, direct contact

should be avoided. Handle in

accordance with good

industrial hygiene and safety

practices.

[1]

Personal Protective Equipment

(PPE)

Impervious gloves, safety

glasses, and a lab coat should

be worn. In case of inadequate

ventilation or risk of dust

formation, respiratory

protection is recommended.

[1]

Storage

Store in a tightly closed

container in a dry and well-

ventilated place.

Spill Response

Prevent further leakage or

spillage if safe to do so. Use

personal protective equipment.

Sweep up and shovel into

suitable, properly labeled

containers for disposal.

Experimental Protocols: General Disposal
Procedure for Non-Hazardous Chemical Waste
The following is a step-by-step guide for the proper disposal of small quantities of SM-164,

based on general laboratory waste management principles.

1. Waste Identification and Segregation:
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Treat all waste containing SM-164 as chemical waste.

Do not mix SM-164 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines. Segregate non-hazardous waste from hazardous waste to

prevent cross-contamination and reduce disposal costs.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling SM-164 waste.

3. Waste Collection and Containment:

Solid Waste: Collect solid SM-164 waste (e.g., contaminated consumables, unused powder)

in a designated, leak-proof container with a secure lid. The container must be compatible

with the chemical.

Liquid Waste: Collect liquid waste containing SM-164 in a designated, leak-proof, and

shatter-resistant container with a screw-top cap. Leave at least one inch of headspace to

allow for expansion.

Never dispose of SM-164 solutions down the drain unless explicitly approved by your local

wastewater authority and institutional EHS office.

Do not dispose of solid SM-164 waste in the regular trash.

4. Waste Storage (Satellite Accumulation Area):

Store the waste container in a designated Satellite Accumulation Area (SAA), which should

be at or near the point of generation.

Ensure the storage area is secure and away from incompatible materials.

Keep the waste container closed except when adding waste.

5. Labeling:
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Clearly label the waste container with the words "Non-Hazardous Waste" (or as required by

your institution), the full chemical name ("SM-164"), and the approximate concentration and

quantity.

Include the date when the first waste was added to the container (accumulation start date).

6. Disposal Request and Pickup:

Once the container is full or ready for disposal, follow your institution's procedures to request

a waste pickup from the EHS department or their designated contractor.

Do not attempt to transport the chemical waste off-site yourself.

7. Empty Containers:

A container that held SM-164 can typically be disposed of as regular trash after it has been

completely emptied, with no freestanding liquid remaining.

Deface the original label to prevent confusion.

For containers that held acutely hazardous materials (P-listed), triple rinsing is required, and

the rinsate must be collected as hazardous waste. While SM-164 is not listed as acutely

hazardous, it is good practice to rinse the container thoroughly with a suitable solvent,

collecting the rinsate as chemical waste.

Visualization: SM-164 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SM-164.
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Start: SM-164 Waste Generated

Is there a specific institutional
disposal protocol for SM-164?

Follow Institutional Protocol

Yes

Proceed with General Non-Hazardous
Chemical Waste Protocol

No

Wear Appropriate PPE

Segregate Waste
(Solid vs. Liquid)

Collect in Labeled, Compatible,
Sealed Container (Solid)

Solid

Collect in Labeled, Compatible,
Sealed Container (Liquid)

Liquid

Store in Satellite
Accumulation Area

Is container full or has it
reached storage time limit?

Request Waste Pickup from EHS

Yes

Continue Accumulating Waste

No

End: Waste Disposed of by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SM-164.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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